Cyclopentene Cyclopentene Cyclopentene appears as a colorless liquid. Less dense than water and insoluble in water. Flash point below 0°F. Vapors heavier than air. Inhalation of high concentrations may be narcotic. Used to make rubber and plastics.
Cyclopentene is a cycloalkene that is cyclopentane having one endocyclic double bond.
Brand Name: Vulcanchem
CAS No.: 142-29-0
VCID: VC0043876
InChI: InChI=1S/C5H8/c1-2-4-5-3-1/h1-2H,3-5H2
SMILES: C1CC=CC1
Molecular Formula: C5H8
Molecular Weight: 68.12 g/mol

Cyclopentene

CAS No.: 142-29-0

Reference Standards

VCID: VC0043876

Molecular Formula: C5H8

Molecular Weight: 68.12 g/mol

Cyclopentene - 142-29-0

CAS No. 142-29-0
Product Name Cyclopentene
Molecular Formula C5H8
Molecular Weight 68.12 g/mol
IUPAC Name cyclopentene
Standard InChI InChI=1S/C5H8/c1-2-4-5-3-1/h1-2H,3-5H2
Standard InChIKey LPIQUOYDBNQMRZ-UHFFFAOYSA-N
SMILES C1CC=CC1
Canonical SMILES C1CC=CC1
Boiling Point 112 °F at 760 mm Hg (USCG, 1999)
44.2 °C
Density 0.774 (USCG, 1999)
Flash Point -30 °F (USCG, 1999)
Melting Point -211 °F (USCG, 1999)
-135.1 °C
Physical Description Cyclopentene appears as a colorless liquid. Less dense than water and insoluble in water. Flash point below 0°F. Vapors heavier than air. Inhalation of high concentrations may be narcotic. Used to make rubber and plastics.
Liquid
Description Cyclopentene appears as a colorless liquid. Less dense than water and insoluble in water. Flash point below 0°F. Vapors heavier than air. Inhalation of high concentrations may be narcotic. Used to make rubber and plastics.
Cyclopentene is a cycloalkene that is cyclopentane having one endocyclic double bond.
Solubility 0.01 M
Vapor Pressure 380.45 mmHg
PubChem Compound 8882
Last Modified Nov 11 2021
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